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Introduction
Soluble epoxide hydrolase (sEH) is a critical enzyme in the metabolism of endogenous

signaling lipids, primarily the epoxyeicosatrienoic acids (EETs). EETs, generated from

arachidonic acid by cytochrome P450 epoxygenases, possess potent anti-inflammatory,

vasodilatory, and analgesic properties.[1][2] The enzyme sEH hydrolyzes these beneficial EETs

to their less active corresponding diols, the dihydroxyeicosatrienoic acids (DHETs), thus

diminishing their protective effects.[3] Inhibition of sEH has emerged as a promising therapeutic

strategy for a range of conditions, including hypertension, inflammation, and pain, by stabilizing

and increasing the endogenous levels of EETs.[3][4]

N-Benzyllinoleamide is a naturally occurring macamide found in Lepidium meyenii (Maca) that

has been identified as a potent inhibitor of soluble epoxide hydrolase. This document provides

detailed application notes and protocols for the use of N-Benzyllinoleamide in sEH inhibition

assays, intended for researchers, scientists, and professionals in the field of drug development.

Data Presentation
The inhibitory potency of N-Benzyllinoleamide against soluble epoxide hydrolase has been

quantified across different species. The following table summarizes the half-maximal inhibitory

concentration (IC50) values, providing a clear comparison of its efficacy.
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Enzyme Source IC50 (nM)

Human sEH 20 - 300

Mouse sEH 20 - 300

Rat sEH 20 - 300

Table 1: Inhibitory Potency (IC50) of N-Benzyllinoleamide against soluble epoxide hydrolase

(sEH) from different species. Data sourced from Singh et al., 2020.

Signaling Pathway
The inhibition of soluble epoxide hydrolase by N-Benzyllinoleamide directly impacts the

arachidonic acid cascade. By blocking sEH, N-Benzyllinoleamide prevents the degradation of

EETs, thereby enhancing their beneficial downstream effects.
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Epoxygenase
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(Anti-inflammatory, Vasodilatory)

Soluble Epoxide Hydrolase (sEH)

Enhanced Therapeutic Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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